Cas no 1470563-96-2 (2-{1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropyl}acetonitrile)

• Product Name: 2-{1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropyl}acetonitrile
• CAS No: 1470563-96-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6131266
• PubChem ID: 65496068
• Update Time: 2024-01-13

2-{1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropyl}acetonitrile
• Cyclopropaneacetonitrile, 1-[(5-amino-2-oxo-1(2H)-pyridinyl)methyl]-
• EN300-1107365
• CS-0305708
• AKOS014833777
• 2-{1-[(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methyl]cyclopropyl}acetonitrile
• 2-(1-((5-Amino-2-oxopyridin-1(2h)-yl)methyl)cyclopropyl)acetonitrile
• 1470563-96-2

• Inchi： 1S/C11H13N3O/c12-6-5-11(3-4-11)8-14-7-9(13)1-2-10(14)15/h1-2,7H,3-5,8,13H2
• InChI Key： IJYZOJFUSDLZOV-UHFFFAOYSA-N
• SMILES： C1(CN2C(=O)C=CC(N)=C2)(CC#N)CC1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 421.0±38.0 °C(Predicted)
• pka: 4.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones